Cas no 2198869-45-1 (N-cyclohexyl-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carboxamide)

• Product Name: N-cyclohexyl-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carboxamide
• CAS No: 2198869-45-1
• MF: C₁₃H₂₁N₅O
• MW: 263.338742017746
• CID: 6383900
• PubChem ID: 121178783
• Update Time: 2025-10-12

N-cyclohexyl-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carboxamide
• F6515-3587
• AKOS032728082
• 2198869-45-1
• N-cyclohexyl-3-(triazol-2-yl)pyrrolidine-1-carboxamide

• Inchi： 1S/C13H21N5O/c19-13(16-11-4-2-1-3-5-11)17-9-6-12(10-17)18-14-7-8-15-18/h7-8,11-12H,1-6,9-10H2,(H,16,19)
• InChI Key： SEHICELULQOXLL-UHFFFAOYSA-N
• SMILES： O=C(NC1CCCCC1)N1CCC(C1)N1N=CC=N1

Computed Properties

• Exact Mass: 263.17461031g/mol
• Monoisotopic Mass: 263.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63Ų

Additional information on N-cyclohexyl-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carboxamide

Recent Advances in the Study of N-cyclohexyl-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carboxamide (CAS: 2198869-45-1)

In recent years, the compound N-cyclohexyl-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carboxamide (CAS: 2198869-45-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole-pyrrolidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of N-cyclohexyl-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carboxamide has been optimized through several innovative approaches. Recent studies have highlighted the use of click chemistry for the efficient incorporation of the triazole moiety, which is critical for the compound's bioactivity. The cyclohexyl carboxamide group has been identified as a key structural feature that enhances the compound's stability and binding affinity to target proteins. Researchers have also explored the use of asymmetric catalysis to produce enantiomerically pure forms of the compound, which has led to improved pharmacological profiles.

Biological evaluations of N-cyclohexyl-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carboxamide have revealed its potent inhibitory effects on specific enzymes involved in inflammatory pathways. In vitro studies demonstrated that the compound effectively suppresses the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, the compound has shown selective binding to certain G-protein-coupled receptors (GPCRs), suggesting its utility in neurological disorders such as Parkinson's disease and schizophrenia.

Recent preclinical studies have further elucidated the pharmacokinetic properties of N-cyclohexyl-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carboxamide. The compound exhibits favorable oral bioavailability and a half-life that supports once-daily dosing in animal models. Toxicity studies have indicated a wide therapeutic window, with no significant adverse effects observed at efficacious doses. These findings underscore the compound's potential for advancement into clinical trials, pending further optimization and safety assessments.

In conclusion, N-cyclohexyl-3-(2H-1,2,3-triazol-2-yl)pyrrolidine-1-carboxamide (CAS: 2198869-45-1) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and broad biological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its potential in combination therapies. The continued investigation of this compound is expected to yield significant contributions to the fields of chemical biology and drug discovery.